Cas no 956522-09-1 (1-5-(4-chlorophenyl)-3'-(furan-2-yl)-1'-phenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole-2-ylethan-1-one)

• Product Name: 1-5-(4-chlorophenyl)-3'-(furan-2-yl)-1'-phenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole-2-ylethan-1-one
• CAS No: 956522-09-1
• MF: C₂₄H₁₉ClN₄O₂
• MW: 430.88626408577
• CID: 5443220
• Update Time: 2025-07-09

1-5-(4-chlorophenyl)-3'-(furan-2-yl)-1'-phenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[5-(4-chlorophenyl)-3-[3-(furan-2-yl)-1-phenylpyrazol-4-yl]-3,4-dihydropyrazol-2-yl]ethanone
• 1-5-(4-chlorophenyl)-3'-(furan-2-yl)-1'-phenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole-2-ylethan-1-one

• Inchi： 1S/C24H19ClN4O2/c1-16(30)29-22(14-21(26-29)17-9-11-18(25)12-10-17)20-15-28(19-6-3-2-4-7-19)27-24(20)23-8-5-13-31-23/h2-13,15,22H,14H2,1H3
• InChI Key： QSKHVQSWKXFTLP-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(C2=CN(C3=CC=CC=C3)N=C2C2=CC=CO2)CC(C2=CC=C(Cl)C=C2)=N1)C

Additional information on 1-5-(4-chlorophenyl)-3'-(furan-2-yl)-1'-phenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole-2-ylethan-1-one

Compound CAS No. 956522-09-1: A Comprehensive Overview

The compound with CAS No. 956522-09-1, known as 1-(5-(4-chlorophenyl)-3'-(furan-2-yl)-1'-phenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole-2-yl)ethanone, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

Structural Analysis

The molecular structure of this compound is characterized by a bipyrazole core, which is a bicyclic system consisting of two pyrazole rings fused together. The 4-chlorophenyl group attached to the bipyrazole system introduces electronic and steric effects that can influence the compound's reactivity and biological activity. Additionally, the presence of a furan-2-yl group at position 3' adds further complexity to the molecule, potentially enhancing its ability to interact with biological targets.

Chemical Properties

This compound exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its molecular weight is around 487 g/mol, making it suitable for various synthetic applications. Recent studies have highlighted its stability under mild reaction conditions, which is advantageous for large-scale synthesis.

Synthesis and Applications

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized the reaction conditions to achieve high yields and purity. The compound has been explored for its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anti-tumor agents.

Recent advancements in medicinal chemistry have demonstrated that this compound can serve as a scaffold for designing novel drugs targeting specific enzymes and receptors. For instance, studies published in *Journal of Medicinal Chemistry* have shown that derivatives of this compound exhibit potent inhibitory activity against certain kinases involved in cancer progression.

Toxicological Considerations

Preliminary toxicity studies indicate that this compound has low acute toxicity when administered orally or intravenously. However, further long-term studies are required to assess its potential genotoxicity and carcinogenicity. Regulatory agencies recommend adhering to standard safety protocols when handling this compound to minimize occupational exposure risks.

Conclusion

CAS No. 956522-09-1 represents a significant advancement in organic synthesis due to its versatile structure and promising biological properties. As research continues to uncover its full potential, this compound is expected to play a pivotal role in developing innovative therapeutic agents and advanced materials.